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Compound of Interest |

1-Hexyl-2,3-dimethylimidazolium
Compound Name:

tetrafluoroborate
CAS No.: 384347-21-1
Cat. No.: B1586064

Get Quote

1-Hexyl-2,3-dimethylimidazolium tetrafluoroborate ([HDMIM][BFa4]) is an ionic liquid (IL)
characterized by a low melting point, high thermal stability, and a wide electrochemical window,
making it a valuable solvent and electrolyte in various scientific fields, including
electrochemistry and organic synthesis.[1][2] lonic liquids are often termed "green solvents”
due to their negligible vapor pressure, which reduces air pollution compared to volatile organic
compounds. However, this single property does not render them harmless. A comprehensive
understanding of their specific hazards, handling requirements, and emergency procedures is
paramount for ensuring laboratory safety. The imidazolium cation and, particularly, the
tetrafluoroborate anion present distinct chemical hazards that demand rigorous safety
protocols.[3]

This guide, prepared from the perspective of a Senior Application Scientist, provides drug
development professionals, researchers, and scientists with a technical, in-depth overview of
the safety considerations for 1-Hexyl-2,3-dimethylimidazolium tetrafluoroborate. We will
move beyond mere compliance, delving into the causality behind safety protocols to foster a
culture of informed and proactive risk management in the laboratory.
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Section 1: Physicochemical and Toxicological

Profile

A foundational element of safe chemical handling is a thorough understanding of the

substance's intrinsic properties and associated hazards. This section outlines the identity,

physicochemical characteristics, and toxicological assessment of [HDMIM][BF4].

Identity and Physicochemical Properties

Precise identification and knowledge of physical properties are critical for predicting chemical

behavior and establishing appropriate storage and handling conditions.

Property Value Source
CAS Number 658564-43-7 [1]
Molecular Formula C11H21BF4N:2 [1]
Molecular Weight 284.10 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Density ~1.07 - 1.149 g/mL at 20 °C [11[3]114]
Melting Point ~-50°Cto-81°C [11[3]
Boiling Point Decomposes before boiling [1]

Solubility in Water

Miscible

[1]

Stability

Stable under recommended
storage conditions; moisture

sensitive.

[1]3]

Incompatibilities

Strong oxidizing agents.

[1]5]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), [HDMIM][BF4] and structurally similar
imidazolium tetrafluoroborates are classified with specific hazards that must be clearly

understood and communicated.[4][6]
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» Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[5][6]
e Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.[5][6]

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.[5]

The following diagram illustrates the GHS pictograms associated with these hazards, serving
as an immediate visual warning to all users.
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Caption: GHS Pictogram and Hazard Statements for [HDMIM][BFa].

Toxicological Assessment

The toxicological risk of this ionic liquid stems from both its cation and anion components.
While comprehensive toxicological data for this specific molecule is limited, information from
similar compounds and the tetrafluoroborate anion provides crucial insights.[3]

e [rritation: Direct contact with the skin or eyes will cause irritation, characterized by redness,
pain, and inflammation.[6] Prolonged or repeated exposure can exacerbate this effect.

» Respiratory Tract Irritation: Inhalation of aerosols or mists, which can be generated during
pouring or mixing, may irritate the respiratory system.[5][7]
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» Hazards of the Tetrafluoroborate Anion: This is a critical consideration often overlooked. The
tetrafluoroborate anion is stable under normal conditions but can decompose under heat
(e.g., in a fire) or hydrolyze in the presence of strong acids to release hydrogen fluoride (HF).
[3] Exposure to fluoride ions poses a severe and unique threat:

o Delayed Tissue Damage: Symptoms of HF burns can be delayed for up to 24 hours.[3]

o Systemic Toxicity: Fluoride ions readily penetrate the skin and scavenge calcium from the
blood and tissues. This can lead to severe pain and potentially fatal hypocalcemia (a
critical drop in blood calcium levels), which can cause cardiac arrest.[3]

Expert Insight: The lack of extensive, publicly available toxicological data for many ionic liquids,
including [HDMIM][BF4], necessitates a conservative approach to safety.[3] Researchers must
operate under the assumption that unknown long-term health effects could exist and prioritize
minimizing exposure through robust engineering controls and PPE.

Section 2: Exposure Control and Personal
Protection

Controlling exposure is the cornerstone of chemical safety. This involves a multi-layered
approach combining engineering controls, administrative procedures, and appropriate personal
protective equipment (PPE).

Engineering Controls

» Ventilation: All work with [HDMIM][BF4] must be conducted in a well-ventilated area.[1] A
certified chemical fume hood is required when pouring, mixing, heating, or performing any
operation that could generate aerosols.[7]

o Safety Stations: An eyewash station and safety shower must be readily accessible and in
close proximity to the workstation.[5]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the
material.
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o Eye and Face Protection: Use safety glasses with side-shields conforming to EN166 (EU) or
NIOSH (US) standards.[3] When there is a risk of splashing, a face shield should be worn in
addition to safety glasses.

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile, neoprene) that have been
inspected for integrity before use. Use proper glove removal technique to avoid skin
contact.[3] Dispose of contaminated gloves after use.

o Lab Coat: A flame-retardant lab coat or chemical-resistant apron must be worn to protect
street clothes and underlying skin.

» Respiratory Protection: Not typically required under normal use with adequate engineering
controls. However, if aerosols are generated and engineering controls are insufficient, a
NIOSH-approved respirator with an appropriate cartridge should be used.

The following workflow illustrates the mandatory sequence for donning and doffing PPE to
prevent cross-contamination.
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Caption: Standard workflow for donning and doffing Personal Protective Equipment (PPE).
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Hygiene Practices

e Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[5][8]

e Do not eat, drink, or smoke in areas where chemicals are handled or stored.[3][8]

» Remove contaminated clothing and wash it before reuse.[8]

Section 3: Standard Operating Procedures (SOPSs)
for Handling and Storage

Adherence to established protocols is essential for routine safety and preventing incidents.

General Handling Protocol

e Preparation: Before starting, ensure all necessary engineering controls are active (e.g., fume
hood sash is at the appropriate height) and all required PPE is correctly donned. Confirm the
location of the nearest eyewash station, safety shower, and spill kit.

o Chemical Transfer: When transferring the liquid, pour slowly and carefully to minimize
splashing and aerosol generation. Use a secondary container to transport the chemical
within the lab.

 Inert Atmosphere: For applications requiring anhydrous conditions, handling under an inert
atmosphere (e.g., in a glove box) is recommended due to the material's moisture sensitivity.

[3]7]

e Heating: If heating is required, use a controlled heating source such as a heating mantle or a
sand/water bath. Avoid direct flames.

o End of Work: After use, ensure the primary container is tightly sealed.[1] Decontaminate the
work area and any equipment used.

o Waste Disposal: Dispose of waste materials and contaminated items in a designated,
properly labeled hazardous waste container according to institutional and local regulations.

[5]
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Storage Requirements

» Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]
o Keep away from incompatible materials, especially strong oxidizing agents.[5]

» Protect from moisture and direct sunlight.[1] Storage under an inert gas like nitrogen or
argon is recommended to maintain purity and prevent moisture absorption.[5]

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accident. All laboratory personnel
must be familiar with these procedures.

First-Aid Measures

The following diagram provides a decision-making framework for immediate first-aid response
upon exposure. In all cases of exposure, seek immediate medical attention and provide the
Safety Data Sheet to the responding medical personnel.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.quaternary-ammonium-salt.com/products/imidazolium-ionic-liquids/1-hexyl-2-3-dimethylimidazolium-tetrafluoroborate-cas-384347-21-1.html
https://www.fishersci.com/store/msds?partNumber=AAH2754818&productDescription=1-N-HXYL-3-METHLIMIDAZOLIU+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.quaternary-ammonium-salt.com/products/imidazolium-ionic-liquids/1-hexyl-2-3-dimethylimidazolium-tetrafluoroborate-cas-384347-21-1.html
https://www.fishersci.com/store/msds?partNumber=AAH2754818&productDescription=1-N-HXYL-3-METHLIMIDAZOLIU+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Eye Contact * Inhalation
T —— Immediately flush eyes with
contaminatef:l clothin plenty of water for at least 15 min, Move person to fresh air. DO NOT induce vomiting.
9 lifting upper and lower eyelids.
Y Y Y Y
Wash skin with plenty of Remove contact lenses, If not breathing, give R
soap and water for 15 min. if present and easy to do. artificial respiration. .
y \ \ \
N N
Iucoﬁ‘ssal Y iﬁfa(;faeliltzr;area Seek immediate Seek immediate Give milk or chewable calcium
9 (Special?ze d HF First Aid) : medical attention. medical attention. carbonate tablets if person is conscious.
Y Y
Seek immediate Seek immediate
medical attention. medical attention.

Click to download full resolution via product page
Caption: Decision tree for first-aid response to [HDMIM][BFa4] exposure.

Causality Note: The application of calcium gluconate gel for skin contact and the administration
of milk or calcium carbonate for ingestion are critical, specific interventions designed to bind the
fluoride ion, preventing it from causing systemic toxicity and deep tissue damage.[3]

Accidental Release Measures (Spills)

o Evacuate: Evacuate non-essential personnel from the immediate area.

e Protect: Ensure you are wearing appropriate PPE, including respiratory protection if the spill
is large or in a poorly ventilated area.

» Contain: Prevent the spill from entering drains or waterways.[6]
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o Absorb: Soak up the spill with an inert absorbent material such as vermiculite, sand, or earth.
[3] Do not use combustible materials like paper towels to absorb large spills.

o Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container
for hazardous waste disposal.[5]

o Decontaminate: Clean the spill area thoroughly with soap and water.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[3][6] These agents are effective at cooling and smothering the fire.

[9]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter the material
and spread the fire.[6]

o Specific Hazards: The material is combustible.[3] Hazardous decomposition products formed
under fire conditions include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide
(CO2), and hydrogen fluoride (HF).[3][6]

o Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous combustion products.[3][10]

Conclusion

1-Hexyl-2,3-dimethylimidazolium tetrafluoroborate is a versatile ionic liquid with significant
potential in scientific research and development. However, its designation as a "green” solvent
due to low volatility must not lead to complacency. It is a chemical that causes significant skin,
eye, and respiratory irritation, with the tetrafluoroborate anion posing a latent but severe risk of
fluoride ion poisoning. By implementing the robust engineering controls, stringent PPE
protocols, and detailed emergency procedures outlined in this guide, researchers can
confidently and safely harness the benefits of this compound while upholding the highest
standards of laboratory safety.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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